Cas no 868978-78-3 (4-acetyl-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide)

4-Acetyl-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide is a sulfonamide derivative featuring a 7-methylimidazo[1,2-a]pyridine moiety linked to an acetyl-substituted benzene ring. This compound is of interest in medicinal chemistry due to its potential as a scaffold for targeting biological pathways involving sulfonamide interactions. The acetyl group enhances reactivity for further derivatization, while the imidazopyridine component may contribute to improved binding affinity in receptor-based applications. Its structural complexity allows for selective modulation of enzymatic or protein targets, making it a candidate for exploratory research in drug discovery. The compound's synthetic versatility and well-defined pharmacophore position it as a valuable intermediate for developing novel therapeutic agents.

4-acetyl-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide structure

868978-78-3 structure

Product name:4-acetyl-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide

CAS No:868978-78-3

MF:C₁₈H₁₉N₃O₃S

MW:357.42676281929

CID:6537103

4-acetyl-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-acetyl-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide
- Benzenesulfonamide, 4-acetyl-N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]-
- Inchi： 1S/C18H19N3O3S/c1-13-8-10-21-12-16(20-18(21)11-13)7-9-19-25(23,24)17-5-3-15(4-6-17)14(2)22/h3-6,8,10-12,19H,7,9H2,1-2H3
- InChI Key： YOKNHVYTEBJGCC-UHFFFAOYSA-N
- SMILES： C1(S(NCCC2=CN3C(=N2)C=C(C)C=C3)(=O)=O)=CC=C(C(C)=O)C=C1

Experimental Properties

Density: 1.31±0.1 g/cm3(Predicted)
pka: 10.06±0.50(Predicted)

4-acetyl-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1840-0070-25mg	4-acetyl-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide	868978-78-3	90%+	25mg	$109.0	2023-05-17
Life Chemicals	F1840-0070-50mg	4-acetyl-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide	868978-78-3	90%+	50mg	$160.0	2023-05-17
Life Chemicals	F1840-0070-100mg	4-acetyl-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide	868978-78-3	90%+	100mg	$248.0	2023-05-17
Life Chemicals	F1840-0070-15mg	4-acetyl-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide	868978-78-3	90%+	15mg	$89.0	2023-05-17
Life Chemicals	F1840-0070-30mg	4-acetyl-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide	868978-78-3	90%+	30mg	$119.0	2023-05-17
Life Chemicals	F1840-0070-5μmol	4-acetyl-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide	868978-78-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1840-0070-4mg	4-acetyl-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide	868978-78-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1840-0070-10mg	4-acetyl-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide	868978-78-3	90%+	10mg	$79.0	2023-05-17
Life Chemicals	F1840-0070-75mg	4-acetyl-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide	868978-78-3	90%+	75mg	$208.0	2023-05-17
Life Chemicals	F1840-0070-20mg	4-acetyl-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide	868978-78-3	90%+	20mg	$99.0	2023-05-17

4-acetyl-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide Related Literature

1. Tubular graphitic-C3N4: a prospective material for energy storage and green photocatalysis†

Muhammad Tahir,Chuanbao Cao,Faheem K. Butt,Faryal Idrees,Nasir Mahmood,Zulfiqar Ali,Imran Aslam,M. Tanveer,Muhammad Rizwan,Tariq Mahmood J. Mater. Chem. A, 2013,1, 13949-13955
2. Structural differences between the active sites of the Ni-A and Ni-B states of the [NiFe] hydrogenase: an approach by quantum chemistry and single crystal ENDOR spectroscopy†

Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
3. Structure, morphology and catalytic properties of pure and alloyed Au–ZnO hierarchical nanostructures†

M. Cargnello,C. Chen,M. D'Arienzo,R. J. Gorte RSC Adv., 2015,5, 41920-41922
4. Structure and luminescence properties of Eu2+ doped LuxSr2−xSiNxO4−x phosphors evolved from chemical unit cosubstitution

Zhiguo Xia,Shihai Miao,Mingyue Chen,Quanlin Liu J. Mater. Chem. C, 2016,4, 1336-1344
5. Synthesis of a new class of iminosugars based on constrained azaspirocyclic scaffolds by way of catalytic C–H amination†

Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180

Related Categories

Additional information on 4-acetyl-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide

Comprehensive Overview of 4-acetyl-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide (CAS No. 868978-78-3)

4-acetyl-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide (CAS No. 868978-78-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This sulfonamide derivative features an acetyl group attached to a benzene ring, which is further linked to a 7-methylimidazo[1,2-a]pyridine moiety via an ethyl spacer. The compound's intricate design makes it a subject of interest for researchers exploring novel therapeutic agents, particularly in the fields of oncology and inflammation.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug development. 4-acetyl-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide stands out due to its potential as a kinase inhibitor, a class of molecules that play a critical role in modulating cellular signaling pathways. Researchers are particularly intrigued by its ability to target specific enzymes involved in disease progression, making it a promising candidate for further investigation.

The compound's CAS No. 868978-78-3 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthesis, solubility, and stability under various conditions—key factors for its application in preclinical studies. Additionally, its imidazo[1,2-a]pyridine core is a hot topic in medicinal chemistry, as this scaffold is known for its bioactivity and drug-like properties.

From an SEO perspective, terms like "sulfonamide derivatives," "kinase inhibitors," and "imidazo[1,2-a]pyridine synthesis" are highly searched, aligning with the compound's scientific significance. This article aims to address common queries, such as the compound's mechanism of action, its potential therapeutic uses, and recent advancements in its research. By integrating these keywords naturally, we enhance the content's visibility while maintaining its academic rigor.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern medicine. Its unique structure may offer new avenues for overcoming resistance mechanisms in cancer cells, a topic frequently explored in recent publications. Researchers are also investigating its pharmacokinetic properties, such as absorption and metabolism, to evaluate its suitability for clinical development.

In summary, 4-acetyl-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide (CAS No. 868978-78-3) represents a compelling example of how tailored molecular design can yield compounds with significant biomedical potential. Its study not only advances our understanding of sulfonamide chemistry but also contributes to the broader goal of developing innovative therapies for complex diseases.